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Ghent, Belgium - A comprehensive review of statistical data and experimental protocols

confirms the efficacy of avilamycin, an orthosomycin antibiotic, as a growth promoter in broiler

chickens. This guide provides an in-depth comparison of avilamycin's performance against

other antibiotic growth promoters (AGPs) and non-medicated alternatives, offering valuable

insights for researchers, scientists, and drug development professionals in the poultry industry.

Avilamycin consistently demonstrates a significant positive impact on key growth performance

indicators in broilers, including body weight gain and feed conversion ratio (FCR).[1][2][3] Its

primary mechanism of action involves the modulation of the gut microbiota, creating a healthier

intestinal environment conducive to improved nutrient absorption.[4][5] Specifically, avilamycin
is effective against Gram-positive bacteria, inhibiting their protein synthesis by binding to the

50S ribosomal subunit.[4][6] This targeted action helps to control enteric diseases such as

necrotic enteritis caused by Clostridium perfringens.[6][7][8][9]

Comparative Performance Data
The following tables summarize quantitative data from various studies, providing a clear

comparison of avilamycin's performance against control groups and other commonly used

alternatives.

Table 1: Avilamycin Performance vs. Control in Broilers
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Referen
ce

Control 0 45 - - - - [3]

Avilamyci

n
10 45

+90g (P

≤ .01)
-

Numerica

lly

Improved

- [3]

Control
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ed with

C.

perfringe

ns)

0 35 2050 58.6 1.80 15.0
[6][7][8]

[9]

Avilamyci

n

(Challeng

ed with

C.

perfringe

ns)

15 35 2230 63.7 1.62 7.53
[6][7][8]

[9]

Avilamyci

n

(Challeng

ed with

C.

perfringe

ns)

30 35 2240 64.0 1.61 3.02
[6][7][8]

[9]

Table 2: Comparative Performance of Avilamycin and Other Antibiotic Growth Promoters in

Broilers
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Treatment
Group

Dose ( g/ton )
Weight Gain
(g)

Feed
Conversion
Ratio

Reference

Control 0 2050 1.85 [6]

Avilamycin 10 2150 1.75 [6]

Zinc Bacitracin 55 2080 1.82 [6]

Enramycin 10 2090 1.81 [6]

Virginiamycin 16.5 - - [10]

Table 3: Avilamycin vs. a Non-Medicated Alternative (B-Safe)

Parameter
Avilamycin (10
ppm)

B-Safe SD
% Change with
B-Safe

Reference

Final Body

Weight (kg)
1.87 1.89 +1.2% [11][12]

Average Daily

Gain ( g/day )
47.9 48.5 +1.3% [11]

Feed Intake (

kg/broiler )
3.29 3.24 -1.8% [11]

Final FCR (

kg/kg )
1.76 1.71 -2.9% [11]

Mortality (%) 4.8 4.5 - [11][12]

Experimental Protocols
To ensure transparency and facilitate the replication of findings, detailed methodologies for key

experiments are provided below.

Objective: To evaluate the efficacy of avilamycin in promoting growth and preventing necrotic

enteritis in broiler chickens.
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Animals: Commercial broiler chicks (e.g., Cobb 500) are used in these studies.[10][13] The

number of birds can range from several hundred to thousands, depending on the scale of the

trial.[6][9][10]

Housing: Birds are typically housed in floor pens with a randomized complete block design to

minimize environmental variables.[3][6][9]

Diet: A basal diet is formulated to meet the standard nutritional requirements of broilers.[4]

Experimental diets are created by supplementing the basal diet with avilamycin at specified

concentrations (e.g., 10 ppm, 15 ppm, 30 ppm).[3][6][9] A control group receives the basal diet

without any antibiotic supplementation.[4]

Experimental Design:

Acclimation: Chicks are acclimated to the housing and basal diet for a short period (e.g., 7

days).

Treatment Allocation: Birds are randomly assigned to different treatment groups.

Challenge (if applicable): In necrotic enteritis challenge studies, birds are orally inoculated

with a pathogenic strain of Clostridium perfringens.[7][8][9]

Data Collection: Body weight and feed intake are recorded at regular intervals (e.g., weekly)

to calculate body weight gain, feed intake, and feed conversion ratio (FCR).[4] Mortality is

recorded daily.[4]

Necropsy and Lesion Scoring: In challenge studies, a subset of birds may be euthanized to

score intestinal lesions associated with necrotic enteritis.[7][8][9]

Microbiota Analysis: Ileal and cecal contents can be collected for 16S rRNA gene

sequencing to analyze the composition of the gut microbiota.[5][10]

Statistical Analysis: Data are analyzed using appropriate statistical methods, such as Analysis

of Variance (ANOVA), to determine significant differences between treatment groups.[1] Post-

hoc tests like Tukey's HSD or Duncan's multiple range test are used to separate means.[1]

Visualizing the Process and Mechanism
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To further elucidate the experimental process and avilamycin's mode of action, the following

diagrams are provided.

Preparation Phase

Execution Phase

Data Collection Phase

Analysis Phase

Source Broiler Chicks

Acclimation Period

Randomly Assign to Groups

Formulate Basal & Treatment Diets

Administer Diets

Pathogen Challenge (Optional)

Record Body Weight & Feed Intake Daily Mortality Checks Collect Gut Samples

Statistical Analysis (ANOVA) 16S rRNA Sequencing

Interpret and Report Findings
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Click to download full resolution via product page

Experimental workflow for evaluating avilamycin's effect on broiler performance.
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Mechanism of action of avilamycin in inhibiting bacterial protein synthesis.

In conclusion, the presented data robustly supports the use of avilamycin as an effective tool

for enhancing broiler growth performance. Its consistent positive effects on weight gain and

feed efficiency, coupled with its ability to control pathogenic bacteria, underscore its value in

poultry production. The detailed experimental protocols and visual diagrams provided in this

guide offer a comprehensive resource for the scientific community to understand and further

validate the role of avilamycin in modern poultry farming.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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